
Essential Safety and Logistical Information for
Handling 1,2-Dibromocyclooctane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,2-Dibromocyclooctane

Cat. No.: B11955411 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical plans for handling

1,2-Dibromocyclooctane. The following procedural guidance is designed to ensure the safe

handling, storage, and disposal of this compound, minimizing risks and ensuring regulatory

compliance. Information from analogous compounds, such as 1,2-dibromocyclohexane, has

been utilized where specific data for 1,2-Dibromocyclooctane is not available.

Hazard Identification and Classification
1,2-Dibromocyclooctane is a halogenated hydrocarbon. While a comprehensive Safety Data

Sheet (SDS) is not readily available, based on data for similar compounds, it should be

handled with care. The Globally Harmonized System (GHS) classification for analogous

compounds suggests the following potential hazards:

Acute Toxicity (Oral): Harmful if swallowed.

Skin Irritation: May cause skin irritation.

Eye Irritation: May cause serious eye irritation.

Respiratory Irritation: May cause respiratory irritation.

GHS Pictograms for Analogous Compounds:
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alt text

Signal Word: WARNING

Physical and Chemical Properties
A summary of the known physical and chemical properties of 1,2-Dibromocyclooctane is

provided below.

Property Value

Molecular Formula C₈H₁₄Br₂

Molecular Weight 270.00 g/mol

Boiling Point 261.8°C at 760 mmHg

Density 1.582 g/cm³

Flash Point 125°C

Vapor Pressure 0.0184 mmHg at 25°C

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 1,2-Dibromocyclooctane to minimize

exposure.
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Protection Type Recommended Equipment

Eye and Face Protection
Chemical safety goggles or a face shield are

required.

Hand Protection

Chemical-resistant gloves are essential. While

specific breakthrough times for 1,2-

Dibromocyclooctane are not available, nitrile

gloves provide good short-term protection

against a range of chemicals.[1] For prolonged

contact with halogenated hydrocarbons,

consider using more resistant materials like

Viton™ or Silver Shield® gloves. Always inspect

gloves for integrity before use.

Body Protection

A flame-resistant laboratory coat must be worn

and kept buttoned. Long pants and closed-toe

shoes are also required.[1] For larger quantities

or in case of a spill, a chemical-resistant apron

or suit may be necessary.

Respiratory Protection

All work with 1,2-Dibromocyclooctane should be

conducted in a certified chemical fume hood.[1]

If the potential for inhalation of vapors or mists

exists and a fume hood is not available, a

NIOSH-approved respirator with an organic

vapor cartridge is required.

Operational Plan: Step-by-Step Handling Procedures
1. Engineering Controls:

Always handle 1,2-Dibromocyclooctane in a well-ventilated area, preferably within a

certified chemical fume hood.[1]

Ensure that a safety shower and eyewash station are readily accessible and have been

recently tested.

2. Safe Handling and Storage:
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Upon receipt, inspect the container for any damage or leaks.

Store the container in a cool, dry, and well-ventilated area away from incompatible materials

such as strong oxidizing agents.[1][2]

Keep the container tightly closed when not in use.[2]

Avoid contact with skin, eyes, and clothing.[2]

Do not breathe vapors or mists.[2]

Wash hands thoroughly after handling.[2]

First Aid Measures
Immediate medical attention is crucial in case of exposure.

Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, provide artificial respiration. Seek

immediate medical attention.[3]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention if irritation persists.[4]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][3]
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Disposal Plan
Proper disposal of 1,2-Dibromocyclooctane and any contaminated materials is critical to

prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation and Collection:

Chemical Waste: All unused 1,2-Dibromocyclooctane and solutions containing it must be

collected as halogenated organic hazardous waste.

Contaminated Materials: Any materials that have come into contact with 1,2-
Dibromocyclooctane, such as gloves, pipette tips, and absorbent pads, must also be

disposed of as hazardous waste.[1]

Containers: Use a designated, properly labeled, and sealed container that is compatible with

the chemical for waste collection. Do not mix with other waste streams.[1]

2. Decontamination:

Equipment: Decontaminate all non-disposable laboratory equipment after use by washing

with an appropriate solvent (e.g., ethanol or acetone), followed by a thorough cleaning with

soap and water.

Work Surfaces: Clean and decontaminate all work surfaces within the fume hood after each

use.

3. Final Disposal:

All hazardous waste must be disposed of through your institution's Environmental Health and

Safety (EHS) office or a licensed hazardous waste contractor.

Prohibition: Never dispose of 1,2-Dibromocyclooctane or contaminated materials in the

standard trash or down the drain.

Spill Management
Small Spills: In a fume hood, absorb the spill with an inert material such as vermiculite, sand,

or a commercial sorbent pad. Collect the contaminated material into a designated hazardous
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waste container.

Large Spills: Evacuate the area immediately. Notify your institution's EHS department and

follow their emergency procedures.

Workflow for Handling and Disposal of 1,2-
Dibromocyclooctane
Caption: Workflow for the safe handling and disposal of 1,2-Dibromocyclooctane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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